Cas no 865546-12-9 (N-(3-cyanothiophen-2-yl)-4-phenoxybenzamide)

• Product Name: N-(3-cyanothiophen-2-yl)-4-phenoxybenzamide
• CAS No: 865546-12-9
• MF: C₁₈H₁₂N₂O₂S
• MW: 320.365082740784
• CID: 5971775
• Update Time: 2025-06-11

N-(3-cyanothiophen-2-yl)-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanothiophen-2-yl)-4-phenoxybenzamide
• Benzamide, N-(3-cyano-2-thienyl)-4-phenoxy-

• Inchi： 1S/C18H12N2O2S/c19-12-14-10-11-23-18(14)20-17(21)13-6-8-16(9-7-13)22-15-4-2-1-3-5-15/h1-11H,(H,20,21)
• InChI Key： MCJAXBZXFDEACY-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C#N)(=O)C1=CC=C(OC2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-(3-cyanothiophen-2-yl)-4-phenoxybenzamide

Comprehensive Overview of N-(3-cyanothiophen-2-yl)-4-phenoxybenzamide (CAS No. 865546-12-9): Properties, Applications, and Research Insights

N-(3-cyanothiophen-2-yl)-4-phenoxybenzamide (CAS No. 865546-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a thiophene ring substituted with a cyano group at the 3-position, linked to a benzamide moiety via an amide bond. This structural configuration imparts distinct electronic and steric properties, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-(3-cyanothiophen-2-yl)-4-phenoxybenzamide has surged, driven by their versatility in modulating biological activity. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, topics frequently searched in academic and industrial databases. The compound’s cyanothiophene segment is often highlighted in discussions about structure-activity relationships (SAR), a hot topic in medicinal chemistry.

From a synthetic perspective, CAS No. 865546-12-9 is typically prepared via amide coupling reactions between 3-cyanothiophene-2-carboxylic acid derivatives and 4-phenoxybenzamine. Optimizing this process for high-yield synthesis and purity is a recurring theme in patent literature, reflecting industry priorities. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, aligning with the growing emphasis on quality control in chemical manufacturing.

The phenoxybenzamide moiety in N-(3-cyanothiophen-2-yl)-4-phenoxybenzamide contributes to its lipophilicity, a property often explored in drug delivery studies. This aligns with trending searches on bioavailability enhancement and prodrug design. Additionally, the compound’s potential applications in crop protection chemicals resonate with current interests in sustainable agriculture, as evidenced by rising Google Trends data on green chemistry solutions.

Regulatory and safety assessments of CAS No. 865546-12-9 emphasize its compatibility with REACH and FDA guidelines, addressing common queries about chemical compliance. Its stability under various pH conditions and thermal profiles is also documented, catering to industrial researchers investigating formulation stability. These aspects are frequently discussed in forums and whitepapers, underscoring the compound’s relevance in process chemistry.

In summary, N-(3-cyanothiophen-2-yl)-4-phenoxybenzamide represents a compelling case study in molecular design and application-driven research. Its intersection with high-interest topics like targeted therapeutics, agrochemical innovation, and green synthesis ensures its continued prominence in scientific literature and commercial pipelines. Future studies may explore its catalytic applications or polymeric derivatives, further expanding its utility across disciplines.